Cas no 1361596-41-9 (6-Amino-3-(perchlorophenyl)pyridine-2-acetic acid)

• Product Name: 6-Amino-3-(perchlorophenyl)pyridine-2-acetic acid
• CAS No: 1361596-41-9
• MF: C₁₃H₇Cl₅N₂O₂
• MW: 400.471878290176
• CID: 4969199
• Update Time: 2025-05-25

6-Amino-3-(perchlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(perchlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H7Cl5N2O2/c14-9-8(10(15)12(17)13(18)11(9)16)4-1-2-6(19)20-5(4)3-7(21)22/h1-2H,3H2,(H2,19,20)(H,21,22)
• InChI Key： IORMTXREAKQTND-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(N)N=C1CC(=O)O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• XLogP3: 4.8
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-3-(perchlorophenyl)pyridine-2-acetic acid

Introduction to 6-Amino-3-(perchlorophenyl)pyridine-2-acetic Acid (CAS No. 1361596-41-9)

6-Amino-3-(perchlorophenyl)pyridine-2-acetic acid, a compound with the chemical identifier CAS No. 1361596-41-9, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both amino and carboxylic acid functional groups, coupled with a pyridine core substituted with a perchlorophenyl moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of 6-Amino-3-(perchlorophenyl)pyridine-2-acetic acid is particularly intriguing from a synthetic perspective. The pyridine ring, a common pharmacophore in many bioactive compounds, provides a stable aromatic backbone that can be further functionalized. The introduction of the amino group at the 6-position and the carboxylic acid at the 2-position enhances its reactivity, allowing for diverse derivatization strategies. Moreover, the perchlorophenyl substituent at the 3-position adds an additional layer of complexity, influencing both the electronic properties and steric environment of the molecule.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their pharmacological properties. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Among these derivatives, compounds with amino and carboxylic acid functionalities are particularly attractive as they can serve as precursors for peptidomimetics and protein-protein interaction inhibitors. The compound 6-Amino-3-(perchlorophenyl)pyridine-2-acetic acid exemplifies this trend, offering a promising scaffold for developing new therapeutic agents.

The synthesis of 6-Amino-3-(perchlorophenyl)pyridine-2-acetic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include the introduction of the amino group via nucleophilic substitution or reductive amination, followed by carboxylation at the 2-position using reagents such as potassium carbonate or sodium ethoxide. The final step involves the installation of the perchlorophenyl group through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic routes underscore the compound's synthetic accessibility while maintaining high regioselectivity and yield.

The biological evaluation of 6-Amino-3-(perchlorophenyl)pyridine-2-acetic acid has revealed several interesting properties that warrant further investigation. Preliminary in vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration. For instance, research has shown that derivatives of this compound can modulate the activity of kinases and other signaling proteins, suggesting potential therapeutic applications in oncology. Additionally, its interaction with bacterial enzymes has been explored, indicating possible uses in combating antibiotic-resistant pathogens.

The incorporation of the perchlorophenyl group into the molecular framework appears to play a crucial role in determining the biological activity of 6-Amino-3-(perchlorophenyl)pyridine-2-acetic acid. This substituent not only influences the electronic properties of the pyridine ring but also contributes to hydrophobic interactions with biological targets. Such interactions are often critical for achieving high binding affinity and specificity. Furthermore, computational studies have suggested that the perchlorophenyl group may enhance metabolic stability by shielding reactive sites from enzymatic degradation.

In conclusion, 6-Amino-3-(perchlorophenyl)pyridine-2-acetic acid (CAS No. 1361596-41-9) represents a valuable asset in pharmaceutical research due to its unique structural features and promising biological properties. Its synthesis exemplifies contemporary advances in organic chemistry, while its potential applications in drug discovery highlight its importance as a molecular scaffold. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this are poised to play a pivotal role in shaping future treatments for various diseases.